Cas no 72152-74-0 (1,1,3-triethoxy-3-methylpentane)

1,1,3-triethoxy-3-methylpentane structure
72152-74-0 structure
Product name:1,1,3-triethoxy-3-methylpentane
CAS No:72152-74-0
MF:C12H26O3
MW:218.33304
CID:1753676
PubChem ID:170335

1,1,3-triethoxy-3-methylpentane Chemical and Physical Properties

Names and Identifiers

    • 1,1,3-triethoxy-3-methylpentane
    • pentane, 1,1,3-triethoxy-3-methyl-
    • RQRQTICYTFCEHX-UHFFFAOYSA-N
    • 72152-74-0
    • DTXSID00888082
    • DTXCID401027364
    • Inchi: InChI=1S/C12H26O3/c1-6-12(5,15-9-4)10-11(13-7-2)14-8-3/h11H,6-10H2,1-5H3
    • InChI Key: RQRQTICYTFCEHX-UHFFFAOYSA-N
    • SMILES: CCC(C)(CC(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 218.18828
  • Monoisotopic Mass: 218.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

1,1,3-triethoxy-3-methylpentane Related Literature

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